Cas no 176977-38-1 (((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)-phenyl)ethynyl)triisopropylsilane)

• Product Name: ((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)-phenyl)ethynyl)triisopropylsilane
• CAS No: 176977-38-1
• MF: C₃₅H₃₄Si
• MW: 482.72997045517
• CID: 1023987
• PubChem ID: 11518651
• Update Time: 2025-04-20

((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)-phenyl)ethynyl)triisopropylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)phenyl)ethynyl)triisopropylsilane
• ((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)-phenyl)ethynyl)triisopropylsilane
• AGN-PC-00AQO7
• AK101926
• ANW-62543
• CTK8B9451
• KB-204959
• 176977-38-1
• DTXSID40467931
• 2-[4-[2-[4-[2-(4-ethynylphenyl)ethynyl]phenyl]ethynyl]phenyl]ethynyl-tri(propan-2-yl)silane
• DB-335815
• Benzene, 1-[2-(4-ethynylphenyl)ethynyl]-4-[2-[4-[2-[tris(1-methylethyl)silyl]ethynyl]phenyl]ethynyl]-
• AKOS016004349

• MDL： MFCD23135422
• Inchi： 1S/C35H34Si/c1-8-30-9-11-31(12-10-30)13-14-32-15-17-33(18-16-32)19-20-34-21-23-35(24-22-34)25-26-36(27(2)3,28(4)5)29(6)7/h1,9-12,15-18,21-24,27-29H,2-7H3
• InChI Key： QKYWHQDTEWTQAU-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC(C#CC3C=CC(C#C)=CC=3)=CC=2)=CC=1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 482.242977619g/mol
• Monoisotopic Mass: 482.242977619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 568.3±50.0 °C at 760 mmHg
• Flash Point: 251.4±28.7 °C

((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)-phenyl)ethynyl)triisopropylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives